4-chloro-3-nitro-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 4-chloro-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C19H15ClN4O4S/c1-11-4-2-3-5-16(11)23-18(13-9-29(28)10-15(13)22-23)21-19(25)12-6-7-14(20)17(8-12)24(26)27/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key: FDPJGDGWHRJYCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=C3CS(=O)CC3=N2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-]
• Molecular Formula: C19H15ClN4O4S
• Molecular Weight: 430.9 g/mol

Description

4-chloro-3-nitro-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C19H15ClN4O4S and its molecular weight is 430.86. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Evaluation

• Antitumor Agents

  Benzothiazole derivatives, designed based on structural similarities, have been synthesized and evaluated for their antitumor activities. These compounds exhibit selective cytotoxicity against tumorigenic cell lines and show excellent in vivo inhibitory effects on tumor growth (Yoshida et al., 2005).

• Antimicrobial Activities

  The synthesis of new N-(4-(5-aryl-3-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-pyrazol-1-yl)phenyl)-4-amide derivatives has demonstrated significant in vitro antitubercular activities against Mycobacterium tuberculosis. Among these compounds, specific derivatives showed promising lead molecule properties with minimal inhibitory concentration (MIC) values indicating high activity, without toxicity against normal cell lines (Nayak et al., 2016).

• Anticancer Drug Development

  Research into the synthesis of pyrazole derivatives has focused on developing inhibitors of cell cycle kinases, with a streamlined, environmentally sustainable synthesis process. These compounds have been found to induce apoptosis and necrosis in human cancer cells, with specific derivatives showing potential as anticancer drugs (Nițulescu et al., 2015).

• Chemical Synthesis

  The study of chemical reactions and properties of related compounds, such as the synthesis of 2-substituted 2, 6-dihydro-3-hydroxy-7H-pyrazolo[4, 3-d]pyrimidin-7-ones, provides foundational knowledge for understanding the chemical behavior and potential applications of similar complex molecules (Ochi & Miyasaka, 1983).